3-(Benzyloxy)-4-methylphenylboronic acid
Overview
Description
3-(Benzyloxy)-4-methylphenylboronic acid, also known as 4-benzyloxy-3-methylphenylboronic acid, is a chemical compound with the empirical formula C14H15BO3 . It is a solid substance .
Synthesis Analysis
The primary method for the synthesis of boronic acids, including 3-(Benzyloxy)-4-methylphenylboronic acid, is through the electrophilic trapping of an organometallic reagent with a boric ester . The reaction is performed at low temperature to attenuate over-alkylation that would lead to the formation of borinic, rather than boronic, esters .Molecular Structure Analysis
The molecular weight of 3-(Benzyloxy)-4-methylphenylboronic acid is 242.08 . The SMILES string representation of the molecule isCc1cc (ccc1OCc2ccccc2)B (O)O . Chemical Reactions Analysis
3-(Benzyloxy)-4-methylphenylboronic acid can be used in Suzuki–Miyaura (SM) cross-coupling reactions . SM cross-coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .Scientific Research Applications
Synthesis of Chromane Derivatives
3-(Benzyloxy)-4-methylphenylboronic acid can be used in the synthesis of chromane derivatives . Chromane is a bicyclic scaffold found in a wide variety of bioactive natural products and synthetic compounds exhibiting antitumor, anti-inflammatory, antiviral, antiprotozoal, and antimicrobial effects . Some chromane derivatives have also shown moderate-to-good antitubercular activities .
Inhibitors of Salicylate Synthase
In the context of ongoing studies on chromane derivatives as inhibitors of the salicylate synthase from M. tuberculosis, a new compound was isolated from the cyclization of 3-(propargyloxy)-5-benzyloxy-benzoic acid methyl ester . This suggests that 3-(Benzyloxy)-4-methylphenylboronic acid could potentially be used in the synthesis of similar compounds.
Pharmaceutical Intermediate
3-Benzyloxybenzoic acid, which is structurally similar to 3-(Benzyloxy)-4-methylphenylboronic acid, is used as a pharmaceutical intermediate . Therefore, it’s possible that 3-(Benzyloxy)-4-methylphenylboronic acid could also serve as a pharmaceutical intermediate in the synthesis of various drugs.
Material Science Research
Although specific applications in material science were not found in the search results, boronic acids, including 3-(Benzyloxy)-4-methylphenylboronic acid, are often used in material science research . They can be used in the synthesis of various materials due to their ability to form stable covalent bonds with a variety of substrates.
Mechanism of Action
Future Directions
The use of boron in the design of drugs is fairly recent and most biological activities of these compounds have been reported over the last decade . The interest for these compounds, mainly boronic acids, has been growing, especially after the discovery of the drug bortezomib . This suggests that there is potential for future research and development involving 3-(Benzyloxy)-4-methylphenylboronic acid and similar compounds .
properties
IUPAC Name |
(4-methyl-3-phenylmethoxyphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BO3/c1-11-7-8-13(15(16)17)9-14(11)18-10-12-5-3-2-4-6-12/h2-9,16-17H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJDWFMZIGIGFTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)C)OCC2=CC=CC=C2)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40675337 |
Source
|
| Record name | [3-(Benzyloxy)-4-methylphenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40675337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256355-31-3 |
Source
|
| Record name | B-[4-Methyl-3-(phenylmethoxy)phenyl]boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256355-31-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [3-(Benzyloxy)-4-methylphenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40675337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3,3'-Bipyridine]-5,5'-dicarbonitrile](/img/structure/B596214.png)
